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Compound of Interest

Compound Name: Pyrocatechol monoglucoside

Cat. No.: B15587352

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals handling Pyrocatechol
monoglucoside. Adherence to these guidelines is essential for ensuring personal safety and
maintaining a secure laboratory environment.

While specific toxicological data for Pyrocatechol monoglucoside is limited, a conservative
approach necessitates considering the hazardous properties of its parent compound,
Pyrocatechol. The information presented below incorporates safety protocols for both
substances to ensure the highest level of protection.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the required PPE for handling Pyrocatechol monoglucoside.
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PPE Category

Specification

Rationale

Respiratory Protection

NIOSH (US) or CEN (EU)
approved full-face particle
respirator (Type N99/P2) or a

full-face supplied-air respirator.

[1]

Protects against inhalation of
dust or aerosols. A full-face
respirator also provides eye

protection.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[2] Gloves
must be inspected before use
and disposed of after

contamination.[1][3]

Prevents skin contact. Proper
glove removal technique is
critical to avoid cross-

contamination.[3]

Eye Protection

Chemical safety goggles or a
face shield, meeting NIOSH
(US) or EN 166 (EU)
standards.[1][3]

Protects eyes from splashes or

dust particles.

Skin and Body Protection

Appropriate protective clothing
to prevent skin exposure.[4][5]

A lab coat is mandatory.

Prevents contamination of

personal clothing and skin.

Quantitative Safety Data (for the parent compound,

Pyrocatechol)

The following table presents key quantitative safety data for Pyrocatechol. This information

should be used to inform risk assessments until specific data for Pyrocatechol

monoglucoside becomes available.
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Data Point Value Species Reference
Oral LD50 260 mg/kg Rat [6]

Dermal LD50 800 mg/kg Rabbit [6]

OSHA PEL (TWA) 5 ppm (20 mg/m3) N/A [4107]
ACGIH TLV (TWA) 5 ppm N/A [71[8]
NIOSH REL (TWA) 5 ppm (20 mg/m3) N/A [71[8]

LD50: Lethal Dose, 50%; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL:
Recommended Exposure Limit; TWA: Time-Weighted Average.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[4]
Ensure that an eyewash station and safety shower are readily accessible.[4][5]

o Personal Protective Equipment: Don the required PPE as outlined in the table above before
handling the compound.

» Dispensing: Avoid the formation of dust and aerosols.[3][9] If the compound is a solid, handle
it with care to minimize dust generation.

o General Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.[1]
[2] Do not eat, drink, or smoke in the handling area.[2]

o Storage: Store Pyrocatechol monoglucoside in a tightly closed container in a dry and well-
ventilated place.[1] Recommended long-term storage is at -20°C.[1] It is sensitive to air and
light.[3][8]

Disposal Plan:

o Waste Collection: Collect waste material in a suitable, closed container labeled for chemical
waste.[1]
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o Disposal Method: Dispose of the waste through a licensed disposal company.[3] One
recommended method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Contaminated Materials: Dispose of contaminated gloves and other disposable PPE as
chemical waste in accordance with applicable regulations.[1][3]

Workflow for Safe Handling of Pyrocatechol
Monoglucoside
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Safe Handling Workflow for Pyrocatechol Monoglucoside
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Caption: Workflow for the safe handling of Pyrocatechol monoglucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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